Cas no 62764-28-7 (Phenanthridinium, 5-amino-, chloride)

Phenanthridinium, 5-amino-, chloride structure
62764-28-7 structure
Product Name:Phenanthridinium, 5-amino-, chloride
CAS No:62764-28-7
MF:C13H11ClN2
MW:230.692841768265
CID:431936
PubChem ID:12330472
Update Time:2025-04-19

Phenanthridinium, 5-amino-, chloride Chemical and Physical Properties

Names and Identifiers

    • Phenanthridinium, 5-amino-, chloride
    • phenanthridin-5-ium-5-amine,chloride
    • 62764-28-7
    • 5-AMINOPHENANTHRIDIN-5-IUM CHLORIDE
    • DTXSID50490492
    • Inchi: 1S/C13H11N2.ClH/c14-15-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)15;/h1-9H,14H2;1H/q+1;/p-1
    • InChI Key: MIISHQWGCSLUQL-UHFFFAOYSA-M
    • SMILES: [Cl-].[N+]1(C=C2C=CC=CC2=C2C=CC=CC=12)N

Computed Properties

  • Exact Mass: 218.9751
  • Monoisotopic Mass: 230.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.9Ų

Experimental Properties

  • PSA: 26.18
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